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Compound of Interest

Compound Name: 4-Biphenylsulfonic acid

Cat. No.: B146851

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and analytical characterization of 4-Biphenylsulfonic acid. The information is intended to
support research, development, and quality control activities involving this compound.

Chemical Identity and Physical Properties

4-Biphenylsulfonic acid, also known as 4-phenylbenzenesulfonic acid, is an organic
compound characterized by a biphenyl group functionalized with a sulfonic acid moiety. Itis a
white to off-white solid that is soluble in water.[1][2][3]

Table 1: Physicochemical Properties of 4-Biphenylsulfonic Acid
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Property Value Source
CAS Number 2113-68-0 [415]
Molecular Formula C12H1003S [41[5]
Molecular Weight 234.27 g/mol [6]
Melting Point 135-138 °C [3]
Appearance White to off-white solid [3]
Solubility Soluble in water [2][3]
Predicted Density 1.319 + 0.06 g/cm3 [3]
Predicted pKa -0.61 +0.50 [3]
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Chemical Structure

The structure of 4-Biphenylsulfonic acid consists of two phenyl rings directly linked, forming a

biphenyl core. A sulfonic acid group (-SOsH) is attached to the 4-position of one of the phenyl

rings. The presence of both the hydrophobic biphenyl group and the hydrophilic sulfonic acid

group gives the molecule amphiphilic properties.

A logical workflow for the structural elucidation and characterization of 4-Biphenylsulfonic

acid is presented below.
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Synthesis of 4-Biphenylsulfonic Acid

Synthesis

Purification (e.g., Recrystallization)

~]

Purification
NMR Spectroscopy (*H, 3C) IR Spectroscopy Mass Spectrometry pKa Determination (Titration) Melting Point Determination
Structural Characterization Property Determination

Figure 1. Characterization Workflow
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Figure 1. Characterization Workflow

Spectroscopic Data

Spectroscopic analysis is essential for confirming the identity and purity of 4-Biphenylsulfonic

acid.

Table 2: Summary of Spectroscopic Data
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Technique Key Features
H NMR Signals corresponding to the aromatic protons
of the biphenyl rings.
Resonances for the twelve carbon atoms of the
13C NMR biphenyl scaffold, including the carbon attached

to the sulfonic acid group.

IR Spectroscopy

Characteristic absorption bands for O-H
stretching of the sulfonic acid, S=0 stretching,
and C-H and C=C stretching of the aromatic

rings.

Mass Spectrometry

A molecular ion peak corresponding to the
molecular weight of the compound (234.27 m/z).

[6]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of 4-Biphenylsulfonic

acid are provided below. These are representative methods based on standard organic

chemistry techniques.

Synthesis of 4-Biphenylsulfonic Acid by Sulfonation of

Biphenyl

A plausible synthetic route to 4-Biphenylsulfonic acid is the direct sulfonation of biphenyl.
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Biphenyl + Sulfuric Acid

Sulfonation Reaction

4-Biphenylsulfonic Acid

Figure 2. Synthesis via Sulfonation
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Figure 2. Synthesis via Sulfonation
Protocol:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, add biphenyl (1 equivalent).

o Reagent Addition: Slowly add concentrated sulfuric acid (excess) to the flask while stirring.

o Reaction: Heat the reaction mixture to 80-100 °C and maintain this temperature for several
hours. Monitor the reaction progress by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature and carefully
pour it into ice-water.

« |solation: The product will precipitate out of the solution. Collect the solid by vacuum filtration
and wash with cold water.
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 Purification: Recrystallize the crude product from a suitable solvent system (e.g., water or
ethanol-water mixture) to obtain pure 4-Biphenylsulfonic acid.

Characterization by Nuclear Magnetic Resonance (NMR)

Spectroscopy
1H and 13C NMR Spectroscopy Protocol:

Sample Preparation: Dissolve approximately 5-10 mg of purified 4-Biphenylsulfonic acid in
a suitable deuterated solvent (e.g., D20 or DMSO-de) in an NMR tube.

Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to
obtain optimal resolution.

H NMR Acquisition: Acquire the *H NMR spectrum using standard parameters. A typical
acquisition might involve a 90° pulse, a relaxation delay of 1-2 seconds, and a sufficient
number of scans to achieve a good signal-to-noise ratio.

13C NMR Acquisition: Acquire the 13C NMR spectrum. This will likely require a larger number
of scans than the *H spectrum due to the lower natural abundance of 13C. A proton-
decoupled sequence is typically used.

Data Processing: Process the raw data by applying a Fourier transform, phase correction,
and baseline correction.

Spectral Analysis: Integrate the peaks in the H NMR spectrum to determine the relative
number of protons. Analyze the chemical shifts and coupling patterns in both the *H and 13C
spectra to confirm the structure of the biphenyl rings and the position of the sulfonic acid

group.

Characterization by Infrared (IR) Spectroscopy

FTIR Spectroscopy Protocol:

o Sample Preparation: Prepare the sample using a suitable technique. For a solid sample, this
can be done by creating a KBr pellet or by using an Attenuated Total Reflectance (ATR)
accessory.
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o KBr Pellet: Mix a small amount of the sample with dry KBr powder and press it into a thin,
transparent pellet.

o ATR: Place a small amount of the solid sample directly onto the ATR crystal.

e Background Spectrum: Acquire a background spectrum of the empty sample compartment
(or the clean ATR crystal) to subtract atmospheric and instrumental interferences.

o Sample Spectrum: Acquire the IR spectrum of the sample over the desired wavenumber
range (typically 4000-400 cm™1).

o Data Analysis: Identify the characteristic absorption bands corresponding to the functional
groups present in 4-Biphenylsulfonic acid, such as the broad O-H stretch of the sulfonic
acid, the strong S=0 stretches, and the aromatic C-H and C=C stretches.

Characterization by Mass Spectrometry (MS)

Mass Spectrometry Protocol:

o Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.qg.,
methanol or acetonitrile).

« lonization: Introduce the sample into the mass spectrometer using an appropriate ionization
technique, such as Electrospray lonization (ESI) or Matrix-Assisted Laser
Desorption/lonization (MALDI). ESI is often suitable for polar molecules like sulfonic acids.

e Mass Analysis: Acquire the mass spectrum, scanning a relevant mass-to-charge (m/z) range.

o Data Analysis: Identify the molecular ion peak ([M-H]~ in negative ion mode or [M+H]* in
positive ion mode) to confirm the molecular weight of the compound. Analyze the
fragmentation pattern to gain further structural information.

Determination of pKa by Potentiometric Titration

Potentiometric Titration Protocol:

o Sample Preparation: Accurately weigh a known amount of 4-Biphenylsulfonic acid and
dissolve it in a known volume of deionized water.
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« Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH
electrode and immerse it in the solution.

e Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small,
known increments using a burette.

o Data Collection: Record the pH of the solution after each addition of the titrant.

o Data Analysis: Plot the pH versus the volume of titrant added. The pKa can be determined
from the pH at the half-equivalence point of the titration curve. For a strong acid like 4-
Biphenylsulfonic acid, the initial pH will be very low, and the equivalence point will be
sharp.

Conclusion

This technical guide has detailed the key chemical properties, structural features, and
analytical characterization methods for 4-Biphenylsulfonic acid. The provided tables and
experimental protocols offer a practical resource for scientists and researchers working with
this compound. Adherence to these methodologies will ensure the accurate identification, purity
assessment, and utilization of 4-Biphenylsulfonic acid in various scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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